Cas no 125574-54-1 ((1R)-1-4-(pentyloxy)phenylethan-1-ol)

• Product Name: (1R)-1-4-(pentyloxy)phenylethan-1-ol
• CAS No: 125574-54-1
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• MDL: MFCD09863738
• CID: 5231817
• Update Time: 2025-10-31

(1R)-1-4-(pentyloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[4-(Pentyloxy)phenyl]ethan-1-ol
• (1R)-1-[4-(pentyloxy)phenyl]ethanol
• Benzenemethanol, α-methyl-4-(pentyloxy)-, (αR)-
• (1R)-1-4-(pentyloxy)phenylethan-1-ol

• MDL： MFCD09863738
• Inchi： 1S/C13H20O2/c1-3-4-5-10-15-13-8-6-12(7-9-13)11(2)14/h6-9,11,14H,3-5,10H2,1-2H3/t11-/m1/s1
• InChI Key： LBVSMLUOJGZYAI-LLVKDONJSA-N
• SMILES： O(C1C=CC(=CC=1)[C@@H](C)O)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 151
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Additional information on (1R)-1-4-(pentyloxy)phenylethan-1-ol

Introduction to (1R)-1-4-(Pentyloxy)PhenylEthanol (CAS No. 125574-54-1)

Chemical Overview and Structure

(1R)-1-4-(Pentyloxy)PhenylEthanol, with the CAS number 125574-54-1, is a chiral compound characterized by its unique stereochemistry and functional groups. The molecule consists of a phenyl ring substituted with a pentyloxy group at the para position and an ethanol group at the ortho position. The (R)-configuration at the chiral center imparts distinct physical and chemical properties, making this compound highly relevant in various applications.

Synthesis and Characterization

The synthesis of (1R)-1-4-(Pentyloxy)PhenylEthanol involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve high enantiomeric excess. Recent advancements in asymmetric synthesis have enabled more efficient production methods, reducing costs and improving yields. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and MS, confirming its molecular structure and purity.

Physical and Chemical Properties

(1R)-1-4-(Pentyloxy)PhenylEthanol exhibits a melting point of approximately 65°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethanol is relatively high, while it shows limited solubility in water. The compound's hydroxyl group contributes to its ability to form hydrogen bonds, influencing its reactivity in various chemical reactions.

Biological Activity and Applications

Recent studies have highlighted the potential of (1R)-1-4-(Pentyloxy)PhenylEthanol in the field of pharmacology. Preclinical trials suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, its chiral nature makes it valuable in the synthesis of enantiomerically pure intermediates for pharmaceuticals.

Environmental Impact and Safety Considerations

Evaluations of (1R)-1-4-(Pentyloxy)PhenylEthanol's environmental impact reveal that it is biodegradable under aerobic conditions. However, its production processes require careful waste management to minimize ecological footprint. Safety data indicates that the compound is non-toxic at recommended exposure levels but should be handled with standard laboratory precautions.

Future Research Directions

Ongoing research is focused on exploring the enantioselective synthesis, bioavailability, and metabolic pathways of (1R)-1-4-(Pentyloxy)PhenylEthanol. Collaborative efforts between academic institutions and pharmaceutical companies aim to unlock its full potential in therapeutic applications. The integration of green chemistry principles into its production is also a key area of investigation to enhance sustainability.

Conclusion

(1R)-1-4-(Pentyloxy)PhenylEthanol (CAS No. 125574-54-1) stands out as a versatile compound with significant potential in pharmaceuticals, fine chemicals, and materials science. Its unique stereochemistry, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in modern chemistry.